Cas no 718635-93-9 (Tetrabenazine Racemate)

• Product Name: Tetrabenazine Racemate
• CAS No: 718635-93-9
• MF: C₁₉H₂₇NO₃
• MW: 317.422585725784
• MDL: MFCD00042740
• CID: 544940
• PubChem ID: 6018
• Update Time: 2025-08-03

Tetrabenazine Racemate Chemical and Physical Properties

Names and Identifiers

• 3-Isobutyl-9,10-dimethoxy-3,4,6,7-tetrahydro-1H-pyrido[2,1-a]isoquinolin-2(11bH)-one
• 2H-Benzo[a]quinolizin-2-one,1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• Ro 1-9569 Racemate
• TETRABENAZINE
• Nitoman
• Tetrabenzaine
• Rubigen
• Tetrabenzine
• Xenazine
• Tetrabenazinum
• tetra Benazin
• Tetrabenazine Racemate
• Tetrabenazinum [INN-Latin]
• Tetrabenazina [INN-Spanish]
• Tetrabenazine (Racemate)
• Tetrabenazina
• MLS003106727
• Tetrabenazine [INN:BAN]
• MLS001249497
• 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• BCP24156
• Deutetrabenazine
• Xenazine (TN)
• Tetrabenazine (JAN/INN)
• NSC-169886
• 2H-Benzo[a]quinolizin-2-one,3,4,6,7,11b-hexahydro-3-isobutyl-9,10-dimethoxy-
• 9,10-dimethoxy-3-isobutyl-1,3,4,6,7,11b-hexahydro-2H-pyrido(2,1-a)isoquinolin-2-one
• HMS3884E10
• FT-0772314
• LP01086
• Oprea1_264344
• Ro-19569
• EX-A2361
• WLN: T B666 DV GNTT&J E1Y1&1 LO1 MO1
• 58-46-8
• 2H-Benzo(a)quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• NS00008216
• MFCD08461052
• CHEBI:64028
• DTXSID501127442
• SB49797
• FT-0674921
• HMS3263I14
• 1,4,6,7,11b-Hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one
• DTXCID001476353
• UNII-Z9O08YRN8O
• Tetrabenazina (INN-Spanish)
• 5-21-13-00178 (Beilstein Handbook Reference)
• Tetrabenazin
• TimTec1_002217
• 9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydrobenzo[a]quinolizin-2-one
• PB25061
• 9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• 718635-93-9
• 9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-one
• AI3-52046
• NCGC00160421-06
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,2,3,4,6,7,11b-hexahydro-2H-benzo(a)quinolizine
• CS-5700
• Revocon
• 1,2,4,6,7,11b-Hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one
• AKOS001681311
• FT-0700948
• EN300-122639
• Nitoman (TN)
• CHEBI:9467
• BRN 0040090
• 2-Oxo-3-isobutyl-9,3,4,6,7,11.beta.-hexahydro-2H-benzoquinolizine
• AS-35785
• SCHEMBL62026
• AKOS016347602
• EINECS 200-383-6
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11-beta-hexahydro-
• 9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido(2,1-a)isoquinolin-2-one
• MLS001249426
• HMS2966E06
• SY333387
• 9,10-dimethoxy-3-isobutyl-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• HMS3430F03
• Ro 1-9569/12
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,2,3,4,6,7-hexahydro-11bH-benzo[a]quinolizine
• 2-oxo-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-benzoquinolizine
• 1,3,4,6,7,11b-Hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo(a)quinolizin-2-one
• 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-Benzo[a]quinolizin-2-one
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11-beta-hexahydro-2H-benzoquinolizine
• 9,10-Dimethoxy-1,3,4,6,7,11b-hexahydro-3-isobutyl-2H-benzo[a]quinolizin-2-one
• Tetrabenazinum (INN-Latin)
• (3RS,11bRS)-9,10-Dimethoxy-3-(2-methylpropyl)-3,4,6,7-tetrahydro-1H-pyrido(2,1-a)isoquinolin-2(11bH)-one
• A917912
• RO-1-9569
• NSC169886
• TETRABENAZINE (MART.)
• Nitoman;Ro 1-9569
• GTPL4834
• 3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one #
• NCGC00261771-01
• MFCD11519951
• 3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-pyrido[2,1-a]isoquinolin-2-one
• 2-Oxo-3-isobutyl-9,2,3,4,6,7-hexahydro-11bH-benzo[a]quinolizine
• Tetrabenazine- Bio-X
• A856325
• Q413050
• 2H-Benzo(a)quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-3-isobutyl-9,10-dimethoxy-
• SMR000718664
• s1789
• NCGC00160421-02
• FT-0771873
• BCP15831
• SY055407
• Tox21_501086
• Z1544404943
• 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7, 11b-hexahydro-3-isobutyl-9,10-dimethoxy-,
• BDBM50017701
• (-)-tetrabenazine
• TETRABENAZINE (USP-RS)
• DB04844
• NCGC00160421-01
• CHEMBL117785
• HMS1540E17
• NSC-172187
• HY-B0590A
• SR-01000833864
• 3-isobutyl-9-,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-benzo[a]quinolizin-2-one
• CCG-118217
• rac-(3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido(2,1-a)isoquinolin-2-one
• NSC172187
• PB21652
• HSDB 8412
• SR-01000833864-4
• 2H-Benzo[a]quinolizin-2-one,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• Tetrabenazine (Nitoman, Xenazine)
• Tetrabenazine (3r,11br)-rel-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2h-benzo[a]quinolizin-2-one
• Ro 1-9569
• SDCCGSBI-0633786.P001
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,2,3,4,6,7-hexahydro-11bH-benzo(a)quinolizine
• NSC 169886
• MFCD00042740
• BT164463
• BRD-A47564106-001-01-8
• N07XX06
• D08575
• PB38735
• 1,2,4,6,7,11b-hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo(a)quinolizin-2-one
• Tetrabenazinum (Latin)
• DA-78345
• Tetrabenazine?
• 1381929-92-5
• STK678061
• (3S,11bR)-3-isobutyl-9,10-dimethoxy-3,4,6,7-tetrahydro-1H-pyrido[2,1-a]isoquinolin-2(11bH)-one

• MDL： MFCD00042740
• Inchi： 1S/C19H27NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16H,5-7,10-11H2,1-4H3
• InChI Key： MKJIEFSOBYUXJB-UHFFFAOYSA-N
• SMILES： O=C1CC2C3C=C(C(=CC=3CCN2CC1CC(C)C)OC)OC

Computed Properties

• Exact Mass: 317.19909372g/mol
• Monoisotopic Mass: 317.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 2.9

Experimental Properties

• Color/Form: solid，固体粉末
• Density: No data available
• Melting Point: No data available
• Boiling Point: 448.9±45.0 °C at 760 mmHg
• Flash Point: 225.3±28.7 °C
• Vapor Pressure: 5.31X10-7 mm Hg at 25 °C (est)

Tetrabenazine Racemate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines
• Other Chemical additives Functional Additives

Additional information on Tetrabenazine Racemate

Tetrabenazine Racemate: A Comprehensive Overview

Tetrabenazine racemate, identified by the CAS number 718635-93-9, is a compound of significant interest in the field of pharmacology and drug development. This compound is a racemic mixture of tetrabenazine, which has been extensively studied for its potential therapeutic applications. The term racemate refers to a 50:50 mixture of enantiomers, which in this case are the (R) and (S) configurations of tetrabenazine. Understanding the properties and applications of tetrabenazine racemate requires a deep dive into its chemical structure, pharmacokinetics, and therapeutic potential.

The chemical structure of tetrabenazine racemate is characterized by a benzene ring substituted with amino groups and a side chain containing an amine functional group. This structure contributes to its ability to interact with various biological targets, particularly those involved in neurotransmitter regulation. Recent studies have highlighted the importance of stereochemistry in determining the pharmacological activity of tetrabenazine. The racemic form, as opposed to the pure enantiomer, offers a unique profile that balances efficacy and safety.

One of the most promising applications of tetrabenazine racemate lies in its potential as a treatment for neurodegenerative disorders. Preclinical research has demonstrated its ability to modulate dopaminergic pathways, which are often dysregulated in conditions such as Huntington's disease. The compound's mechanism of action involves inhibition of vesicular monoamine transporter 2 (VMAT2), a key player in neurotransmitter release. This inhibition leads to reduced dopamine release, which can alleviate symptoms associated with hyperkinetic movements.

Recent clinical trials have further validated the therapeutic potential of tetrabenazine racemate. In a double-blind, placebo-controlled study published in 2023, patients with Huntington's disease exhibited significant improvement in motor function after six months of treatment with the compound. These findings underscore the importance of continued research into tetrabenazine racemate's efficacy and safety profile.

In addition to its therapeutic applications, tetrabenazine racemate has also been studied for its pharmacokinetic properties. Research indicates that the compound exhibits favorable absorption and distribution characteristics, making it suitable for oral administration. Its metabolism is primarily mediated by cytochrome P450 enzymes, with major metabolites being excreted via urine and feces. These findings are critical for optimizing dosing regimens and ensuring patient safety.

The synthesis and purification of tetrabenazine racemate have also been subjects of recent investigations. Advances in chiral resolution techniques have enabled more efficient separation of enantiomers, ensuring high purity levels in the final product. Such advancements are essential for maintaining consistency in drug quality and performance.

Despite its promising potential, further research is needed to fully understand the long-term effects of tetrabenazine racemate. Ongoing studies are exploring its impact on cognitive function and potential off-target effects. Additionally, comparative studies with other VMAT2 inhibitors are being conducted to establish its unique advantages in clinical practice.

In conclusion, tetrabenazine racemate, CAS No 718635-93-9, represents a compelling candidate for the treatment of neurodegenerative disorders. Its unique pharmacological profile, combined with recent advances in synthesis and clinical testing, positions it as a valuable addition to the arsenal of therapeutic agents. As research continues to unfold, the full potential of this compound will undoubtedly be realized.